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Compound of Interest |

2,6-Dimethoxy-5-nitropyridine-3-
Compound Name:

carboxylic acid
CAS No.: 685879-38-3

Cat. No.: B3150277

Get Quote

A Note to the Reader: Initial research into the compound "2,6-dimethoxy-5-nitro-3-

pyridinecarboxylic acid" did not yield sufficient data in publicly accessible scientific databases
and literature. This suggests the compound may be novel, theoretical, or not extensively
documented. To provide a comprehensive and scientifically rigorous guide within this chemical
class, this document will focus on the well-characterized and foundational molecule, 2,6-
Pyridinedicarboxylic Acid, also known as Dipicolinic Acid. This analogue serves as a valuable
proxy, offering insights into the chemical behavior, synthesis, and applications relevant to
substituted pyridinecarboxylic acids.

Abstract

2,6-Pyridinedicarboxylic acid (DPA) is a versatile heterocyclic compound with significant
applications spanning microbiology, coordination chemistry, and organic synthesis. Its rigid
structure and the presence of two carboxylic acid groups in a pincer-like configuration bestow
unique chelating properties, most notably its role in the heat resistance of bacterial
endospores. This guide provides an in-depth exploration of the physicochemical properties,
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synthesis, and diverse applications of DPA, tailored for researchers, scientists, and
professionals in drug development and materials science.

Physicochemical Properties of 2,6-
Pyridinedicarboxylic Acid

2,6-Pyridinedicarboxylic acid is a white, crystalline solid with the chemical formula C7HsNOa.[1]
Its molecular structure, featuring a pyridine ring with carboxylic acid groups at the 2 and 6
positions, is central to its chemical behavior.

Property Value Source(s)
Molecular Formula C7HsNOa4 [1]
Molecular Weight 167.12 g/mol [1]

CAS Number 499-83-2 [2]
Appearance White crystalline solid

Melting Point 248-250 °C (decomposes) [3]

N Soluble in water and polar
Solubility ] [2]
organic solvents

The presence of both a basic nitrogen atom in the pyridine ring and acidic carboxylic acid
groups makes DPA an amphoteric molecule. This dual nature is critical to its role as a versatile
ligand in coordination chemistry.

Synthesis and Purification

The synthesis of 2,6-pyridinedicarboxylic acid is most commonly achieved through the
oxidation of 2,6-lutidine (2,6-dimethylpyridine). This process leverages the relative stability of
the pyridine ring to oxidation compared to the methyl groups.

Experimental Protocol: Oxidation of 2,6-Lutidine

This protocol outlines a common laboratory-scale synthesis of DPA. The causality behind the
choice of reagents lies in the need for a strong oxidizing agent that can convert the methyl
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groups to carboxylic acids without degrading the pyridine ring. Potassium permanganate is a
classic and effective choice for this transformation.

Step 1: Reaction Setup

 In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2,6-
lutidine and a suitable solvent, such as water.

Step 2: Oxidation

o Slowly add a solution of a strong oxidizing agent, such as potassium permanganate
(KMnOa), to the reaction mixture. The reaction is exothermic and should be controlled by
cooling the flask in an ice bath.

e The progress of the reaction can be monitored by the disappearance of the purple color of
the permanganate ion.

Step 3: Work-up and Isolation

e Once the reaction is complete, the manganese dioxide (MnO2) byproduct is removed by
filtration.

o The filtrate is then acidified with a mineral acid, such as hydrochloric acid (HCI), to a pH of
approximately 3-4. This protonates the carboxylate groups, causing the 2,6-
pyridinedicarboxylic acid to precipitate out of the solution.

Step 4: Purification

e The crude product is collected by filtration and can be further purified by recrystallization
from hot water.

This self-validating system relies on the significant change in solubility of DPA with pH. The
product is soluble as its carboxylate salt in basic to neutral conditions and precipitates as the
carboxylic acid in acidic conditions, allowing for effective isolation.
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Caption: Workflow for the synthesis of 2,6-pyridinedicarboxylic acid.

Key Applications and Mechanisms

The utility of 2,6-pyridinedicarboxylic acid stems from its unique structural and chemical
properties.

Role in Bacterial Spore Resistance

One of the most well-known roles of DPA is its contribution to the heat resistance of bacterial
endospores, particularly in genera such as Bacillus and Clostridium. Inside the spore core, DPA
chelates with calcium ions (Ca?*) to form a calcium dipicolinate complex.

Mechanism of Action:

o Dehydration of the Spore Core: The Ca?*-DPA complex binds a significant amount of free
water within the spore core. This dehydration reduces the mobility of macromolecules and
increases their resistance to thermal denaturation.

» Stabilization of DNA: The complex intercalates between the DNA bases, stabilizing the DNA
against heat-induced damage.
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Caption: Mechanism of DPA-mediated heat resistance in bacterial spores.

Coordination Chemistry and Analytical Applications

The ability of DPA to act as a chelating agent for various metal ions makes it a valuable ligand
in coordination chemistry. It can form stable complexes with lanthanides and transition metals.
This property is exploited in several analytical techniques. For instance, the terbium(lll)-
dipicolinate complex exhibits strong luminescence, which is used as a sensitive assay for the
detection of DPA and, by extension, for the quantification of bacterial spores.

Organic Synthesis

As a difunctional molecule, 2,6-pyridinedicarboxylic acid serves as a versatile building block in
organic synthesis. The carboxylic acid groups can be converted into a variety of other
functional groups, such as esters, amides, and acid chlorides, providing access to a wide range
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of more complex molecules, including potential pharmaceutical intermediates and ligands for
catalysis.

Safety and Handling

2,6-Pyridinedicarboxylic acid is classified as an irritant. It can cause skin and serious eye
irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated area or a fume hood to avoid inhalation of dust.

Conclusion

2,6-Pyridinedicarboxylic acid is a molecule of significant scientific interest due to its
fundamental role in microbiology and its broad utility in chemical synthesis and analytical
sciences. Its well-defined structure and predictable reactivity make it an excellent model
compound for studying the properties of substituted pyridinecarboxylic acids. For researchers
in drug discovery and materials science, an understanding of the principles governing the
synthesis and behavior of DPA provides a solid foundation for the design and development of
novel compounds with tailored functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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